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Introduction
Denture relining is a common procedure to improve the fit and retention of a denture by adding

a new layer of material to its tissue-bearing surface.[1] The dimensional accuracy of the relining

material is a critical factor for the clinical success of the procedure.[2][3] Dimensional changes,

such as shrinkage during polymerization, can lead to a poor fit, causing discomfort to the

patient and compromising the function of the prosthesis.[4]

Truliner® is a brand of hard, chairside denture reline material. This document provides detailed

protocols for researchers and dental professionals to measure the dimensional accuracy of

dentures relined with Truliner®. The protocols described are based on common methodologies

found in dental materials research and are designed to provide a framework for in vitro

evaluation.

Materials and Equipment
2.1 Materials:

Truliner® Original (PMMA-based) or New Truliner® (PEMA-based) reline material[5][6][7][8]

[9]

Pre-fabricated maxillary edentulous denture bases (e.g., heat-cured PMMA)
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Master model (e.g., Type IV dental stone or a stainless steel cast)[10]

Low-viscosity silicone impression material (as a measuring medium)[10][11]

Distilled water for storage

Separating medium

2.2 Equipment:

High-resolution 3D scanner or a traveling microscope[4]

Digital caliper[1]

Profile projector[2]

Mixing spatula and cup

Denture processing flasks (optional, for specimen fabrication)

Pressure pot (recommended for curing Truliner® to reduce porosity)[7]

Thermostatically controlled water bath

Analytical balance

Experimental Protocols
Two primary methods for measuring dimensional accuracy are presented: a linear

measurement technique and a 3D surface analysis technique.

3.1 Protocol 1: Linear Dimensional Change Measurement

This protocol measures the change in distance between fixed reference points on the denture

base before and after relining.

3.1.1 Specimen Preparation:

Select a standardized maxillary edentulous master model.[1]
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Fabricate a set of identical denture bases on duplicated casts of the master model.

On the occlusal surface of each denture base, create four reference points with a fine bur or

marker: one on each canine eminence (A, B) and one on each second molar region (C, D).

[1]

To create a uniform space for the reline material, adapt a 1.5-2.0 mm thick wax spacer onto

the tissue-bearing surface of the master model.[1]

3.1.2 Baseline Measurement:

Seat a denture base firmly on the master model (without the wax spacer).

Using a digital caliper or a traveling microscope, measure the linear distances between the

reference points (e.g., A-B, C-D, A-C, B-D).

Repeat each measurement three times and calculate the mean for each distance.[1] Record

these as the baseline measurements.

3.1.3 Relining Procedure with Truliner®:

Prepare the intaglio surface of the denture base by lightly roughening it and applying a

bonding agent if recommended by the manufacturer.

Mix the Truliner® powder and liquid according to the manufacturer's instructions.

Apply the mixed resin to the tissue surface of the denture base.

Seat the denture onto the master model (with the wax spacer now removed). Apply

consistent, moderate pressure to ensure even flow of the material.

Remove the denture at the doughy stage as per the manufacturer's guidelines.[7]

To minimize porosity and optimize the cure, place the denture in a pressure pot containing

warm water for the recommended time.[7]

After curing is complete, carefully remove any excess material from the denture flanges.
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3.1.4 Post-Reline Measurement:

After 24 hours of storage in distilled water at 37°C, repeat the linear measurements between

the reference points as described in section 3.1.2.

Calculate the percentage of dimensional change for each distance using the formula:

Percentage Change = [(Post-reline measurement - Baseline measurement) / Baseline

measurement] x 100

3.2 Protocol 2: 3D Gap Analysis

This protocol evaluates the fit of the relined denture by measuring the thickness of a silicone

layer between the denture and the master model.[10][11]

3.2.1 Specimen Preparation and Relining:

Prepare and reline the denture bases as described in sections 3.1.1 and 3.1.3.

3.2.2 Gap Measurement:

Apply a thin, uniform layer of low-viscosity silicone impression material to the tissue surface

of the relined denture.[10]

Seat the denture onto the master model and apply a constant load (e.g., 20 N) for 5 minutes

to allow the silicone to set.[11]

Once the silicone has polymerized, carefully remove the denture with the silicone layer

attached. The silicone layer represents the gap between the relined denture and the master

model.

Section the silicone layer at predetermined locations (e.g., midline, crest of the ridge,

posterior palatal seal area).

Measure the thickness of the silicone at specific points on each section using a measuring

microscope or a 3D scanner.[10]

3.2.3 Data Analysis:
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Calculate the mean gap thickness for different regions of the denture (e.g., anterior,

posterior, palatal).

Statistical analysis, such as a one-way ANOVA, can be used to compare the dimensional

accuracy of Truliner® with other reline materials.[2]

Data Presentation
Quantitative data from studies on hard reline materials indicate that dimensional changes

occur, typically in the form of shrinkage. While specific data for Truliner® was limited in the

search results, the tables below summarize findings for similar hard chairside reline materials,

which can serve as a comparative baseline.

Table 1: Linear Dimensional Shrinkage of Hard Reline Resins

Time Interval Material Type Mean Shrinkage (mm)

After Processing (0 hr) Chairside Reline Resins -0.128 to -0.310[2][3]

After 4 Days Chairside Reline Resins -0.168 to -0.296[2][3]

After 2 Months Chairside Reline Resins -0.018 to -0.216[2][3]

Data synthesized from studies comparing various chairside and laboratory heat-cured resins.

Chairside resins generally showed less shrinkage than laboratory resins.[2][3]

Table 2: Regional Gap Measurements After Relining

Denture Area Relining Method Mean Gap (µm)

Posterior Palatal Seal
Chairside
Autopolymerizing

137.62[10]

Posterior Palatal Seal Laboratory Heat-Polymerizing 192.35[10]

Alveolar Ridge Crest Autopolymerizing Resin 247.0[11]

Data from studies evaluating the fit of different relining methods. Autopolymerizing chairside

methods often result in smaller gaps compared to laboratory heat-cured methods.[10][12]
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Visualizations
The following diagrams illustrate the experimental workflows for measuring dimensional

accuracy.
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Caption: Workflow for Linear Dimensional Change Measurement.
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Denture Preparation

Gap Measurement

Data Analysis
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Caption: Workflow for 3D Gap Analysis using Silicone Medium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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